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Compound of Interest

Compound Name: 1,3-Distearin

Cat. No.: B1146584 Get Quote

An In-Depth Technical Guide to 1,3-Distearin for Researchers and Drug Development

Professionals

Introduction
1,3-Distearin, a diacylglycerol containing stearic acid at the sn-1 and sn-3 positions, is a

significant molecule in various scientific and industrial fields, including pharmaceutical

development.[1] It is a glyceryl derivative that has been identified in natural sources such as

wheat bran extract.[1] In the context of drug development, 1,3-distearin serves as a crucial

building block for the synthesis of structured triglycerides and has been utilized in the creation

of prodrugs to enhance the safety profile of existing medications.[1][2] This guide provides a

comprehensive overview of its chemical properties, experimental protocols involving its use,

and its applications in the pharmaceutical industry.

Core Molecular and Physical Properties
A summary of the key quantitative data for 1,3-Distearin is presented below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C39H76O5 [1][3][4][5][6][7]

Molecular Weight 625.02 g/mol [3][4][5][6][7]

CAS Number 504-40-5 [1][3]

Formal Name
Octadecanoic acid, 1,1'-(2-

hydroxy-1,3-propanediyl) ester
[1][3]

Synonyms

1,3-Distearoylglycerin,

DG(18:0/0:0/18:0), Glyceryl

1,3-distearate

[1][3][4]

Physical State Solid [1][3]

Melting Point 78.5-79 °C [8]

Purity >99% [3][4]

Storage Temperature Freezer, -20°C [3][6]

Solubility
DMF: 20 mg/ml, DMSO: 30

mg/ml, Ethanol: 0.25 mg/ml
[1]

Applications in Drug Development
1,3-Distearin has demonstrated significant utility in pharmaceutical research, particularly in the

development of prodrugs for non-steroidal anti-inflammatory drugs (NSAIDs).[1] Studies have

shown its use in the synthesis of prodrug forms of ibuprofen, naproxen, and diclofenac, which

have exhibited reduced ulcerogenicity, a common side effect of NSAIDs.[1] Furthermore, 1,3-
distearin is a key starting material in the synthesis of structured triglycerides like 1,3-

distearoyl-2-oleoylglycerol (SOS), which are important components in various pharmaceutical,

food, and cosmetic applications due to their specific physical and chemical properties.[2]

Experimental Protocols
A representative experimental protocol for the chemical synthesis of 1,3-distearoyl-2-

oleoylglycerol (SOS) from 1,3-Distearin is detailed below. This method involves the acylation

of 1,3-distearin with oleoyl chloride.[2]
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Materials:

1,3-Distearin

Oleoyl chloride

Anhydrous pyridine (or other suitable base)

Anhydrous chloroform (or other suitable solvent)

Silica gel for column chromatography

Hexane and ethyl acetate (for chromatography)[2]

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer and under an inert atmosphere

(e.g., nitrogen), dissolve 1,3-distearin in an anhydrous solvent such as chloroform.[2]

Base Addition: Add anhydrous pyridine to the solution. Pyridine acts as a catalyst and

neutralizes the HCl byproduct generated during the reaction.[2]

Acylation: Cool the reaction mixture to a controlled temperature (e.g., 0-5°C) to minimize

side reactions. Add oleoyl chloride dropwise to the mixture. Allow the reaction to proceed at

room temperature for several hours.[2]

Quenching and Extraction: Quench the reaction by adding water or a dilute acid solution.

Separate the organic layer, wash it with brine, and dry it over an anhydrous salt like sodium

sulfate.[2]

Solvent Removal: Remove the solvent from the organic layer under reduced pressure to

obtain the crude product.[2]

Purification: Purify the crude product using silica gel column chromatography with a gradient

of hexane and ethyl acetate as the eluent. This step separates the desired 1,3-distearoyl-2-

oleoylglycerol from unreacted starting materials and byproducts.[2]
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Visualized Experimental Workflow
The following diagram illustrates the key stages in the chemical synthesis of 1,3-distearoyl-2-

oleoylglycerol from 1,3-Distearin.

Reactants & Setup

Reaction Workup & Purification Final Product

1,3-Distearin in
Anhydrous Chloroform

Acylation at 0-5°C,
then Room TemperatureAnhydrous Pyridine

Oleoyl Chloride

Quench with Water/Acid Extract & Dry Solvent Evaporation Column Chromatography Pure 1,3-distearoyl-2-oleoylglycerol

Click to download full resolution via product page

Caption: Chemical synthesis of 1,3-distearoyl-2-oleoylglycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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